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Introduction
Sodium metaborate (NaBO₂) is a versatile inorganic compound that has garnered significant

interest in the field of enhanced oil recovery (EOR). Its application, primarily in alkaline and

alkaline-surfactant-polymer (ASP) flooding, stems from its ability to favorably alter reservoir

conditions to mobilize residual oil. This document provides detailed application notes,

experimental protocols, and a summary of quantitative data related to the use of sodium

metaborate in EOR, intended for researchers and scientists in the energy sector.

Sodium metaborate's primary role in EOR is as an alkaline agent. When injected into an oil

reservoir, it increases the pH of the formation water. This high pH environment triggers a series

of beneficial chemical reactions. One of the key mechanisms is the in-situ saponification of

acidic components naturally present in crude oil. This reaction generates surfactants at the oil-

water interface, leading to a significant reduction in interfacial tension (IFT), which is a critical

factor in mobilizing trapped oil.[1][2]

Furthermore, the alteration of rock wettability from oil-wet to water-wet is another crucial

mechanism facilitated by sodium metaborate.[3] This change in wettability allows the injected

water to more effectively displace oil from the rock surfaces. Sodium metaborate also acts as

an excellent pH buffer, maintaining a stable alkaline environment conducive to the performance

of other EOR chemicals like surfactants and polymers.[3] It is particularly suitable for reservoirs
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containing minerals like gypsum, where it shows better compatibility compared to other alkalis

such as sodium carbonate or sodium hydroxide.

Mechanisms of Action
The efficacy of sodium metaborate in enhanced oil recovery is attributed to several key

mechanisms that work synergistically to improve oil displacement and sweep efficiency.

In-situ Saponification and Interfacial Tension Reduction
Crude oils with a significant acid number contain naphthenic acids. In the alkaline environment

created by sodium metaborate, these acids are neutralized in a saponification reaction, forming

sodium naphthenate, which is a surfactant.

R-COOH (Naphthenic Acid) + NaBO₂ + H₂O → R-COONa (Sodium Naphthenate) + H₃BO₃

This newly formed surfactant accumulates at the oil-water interface, drastically lowering the

interfacial tension. The reduction in IFT weakens the capillary forces that trap oil droplets within

the pore spaces of the reservoir rock, allowing them to be mobilized and displaced by the

injected fluid.

Caption: In-situ saponification process leading to IFT reduction.

Wettability Alteration
Many carbonate and some sandstone reservoirs are initially oil-wet, meaning the rock surface

has a higher affinity for oil than for water. This condition hinders the displacement of oil by

waterflooding. The alkaline solution of sodium metaborate can alter the rock surface charge,

causing the desorption of polar organic compounds from the crude oil that are adsorbed onto

the rock. This process shifts the wettability towards a more water-wet state. In a water-wet

system, a continuous water film can form on the rock surface, allowing water to spontaneously

imbibe into the smaller pores and displace the oil more effectively.[3]

Caption: Wettability alteration from oil-wet to water-wet.
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The following tables summarize quantitative data from laboratory studies on the application of

sodium metaborate in EOR.

Table 1: Effect of Sodium Metaborate on Oil Recovery in Carbonate Reservoirs[4]

Test # Injection Fluid
Alkali Conc.
(wt%)

Surfactant
Conc. (wt%)

Oil Recovery
(% OOIP)

1 Synthetic Brine 0.0 0.0 11.1

2
Sodium

Metaborate
0.6 0.0 20.1

3

Sodium

Metaborate +

Surfactant

0.6 0.8 44.2

OOIP: Original Oil in Place

Table 2: Core Flooding Results for Different ASP Injection Strategies[4]

Run #
Injection
Strategy

Alkali Conc.
(wt%)

Surfactant
Conc. (wt%)

Polymer
Conc.
(ppm)

Tertiary Oil
Recovery
(% OOIP)

1

Alkali-

Surfactant

(AS)

0.6 0.8 0 12.8

2

Alkali-

Surfactant-

Polymer

(ASP)

0.6 0.8 2000 24.7

Experimental Protocols
A systematic laboratory workflow is essential to evaluate the potential of sodium metaborate for

a specific reservoir.
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Phase 1: Screening & Formulation

Phase 2: Core Flooding
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Caption: General workflow for chemical EOR evaluation.
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Protocol 1: Core Flooding Experiment for Alkaline-
Surfactant-Polymer (ASP) Flooding
This protocol outlines the general steps for conducting a core flooding experiment to evaluate

the performance of an ASP formulation containing sodium metaborate.

1. Materials and Equipment:

Core holder assembly

High-pressure pumps for fluid injection

Pressure transducers

Fraction collector

Core plugs from the target reservoir or representative outcrop cores

Crude oil from the target reservoir

Synthetic brine matching the formation water composition

Sodium metaborate, surfactant, and polymer of choice

Viscometer, densitometer, and interfacial tensiometer

2. Core Preparation:

Clean the core plugs using appropriate solvents (e.g., toluene, methanol) to remove any

residual hydrocarbons and salts.

Dry the cores in an oven at a specified temperature until a constant weight is achieved.

Measure the dry weight, dimensions, and calculate the bulk volume.

Saturate the cores with synthetic brine under vacuum to determine the pore volume and

porosity.
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Measure the absolute permeability to brine.

3. Initial Oil Saturation:

Inject crude oil into the brine-saturated core at a high flow rate to displace the brine and

establish the initial oil saturation (Soi) and connate water saturation (Swc).

Age the core with the crude oil at reservoir temperature for a period of several weeks to

allow for wettability restoration.

4. Waterflooding (Secondary Recovery):

Inject synthetic brine into the oil-saturated core at a constant rate until no more oil is

produced. This establishes the residual oil saturation after waterflooding (Sorw).

Monitor the pressure drop across the core and the volume of oil and water produced.

5. ASP Flooding (Tertiary Recovery):

Prepare the ASP slug by dissolving the desired concentrations of sodium metaborate,

surfactant, and polymer in the injection brine.

Inject a predetermined pore volume (PV) of the ASP slug into the core at a constant injection

rate.

Follow the ASP slug with a polymer drive (polymer solution without alkali and surfactant) to

provide mobility control.

Finally, inject chase brine until no further oil is produced.

Continuously monitor the pressure drop and collect the effluent in the fraction collector for

analysis of oil and water volumes, as well as chemical concentrations.

6. Data Analysis:

Calculate the oil recovery factor at each stage of the experiment (waterflooding and ASP

flooding).
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Analyze the pressure drop data to evaluate the mobility control of the injected fluids.

Determine the retention of the injected chemicals by analyzing their concentrations in the

effluent.

Conclusion
Sodium metaborate presents a viable and effective alkaline agent for enhanced oil recovery,

particularly in ASP flooding applications. Its ability to generate surfactants in-situ, alter rock

wettability, and act as a robust pH buffer contributes to significant improvements in oil recovery

from mature reservoirs. The provided data and protocols offer a foundational framework for

researchers and scientists to further explore and optimize the application of sodium metaborate

in specific reservoir contexts. Careful laboratory evaluation following systematic workflows is

crucial for the successful design and implementation of sodium metaborate-based EOR

projects.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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